Cas no 865306-02-1 (3-methoxy-4-(propan-2-yl)aniline)

865306-02-1 structure
Product name:3-methoxy-4-(propan-2-yl)aniline
3-methoxy-4-(propan-2-yl)aniline Chemical and Physical Properties
Names and Identifiers
-
- BENZENAMINE, 3-METHOXY-4-(1-METHYLETHYL)-
- 3-methoxy-4-(propan-2-yl)aniline
- 4-Isopropyl-3-methoxy-phenylamine
- 4-isopropyl-3-methoxyaniline
- QJB30602
- 3-methoxy-4-propan-2-ylaniline
- COCGABNYJQPRBC-UHFFFAOYSA-N
- 865306-02-1
- CS-0223980
- DB-123497
- 959-249-7
- EN300-117295
- SCHEMBL1494313
- GS2763
-
- Inchi: InChI=1S/C10H15NO/c1-7(2)9-5-4-8(11)6-10(9)12-3/h4-7H,11H2,1-3H3CopyCopied
- InChI Key: HYMKMGCFRHGKLN-UHFFFAOYSA-NCopyCopied
- SMILES: CC(C)c1ccc(cc1OC)NCopyCopied
Computed Properties
- Exact Mass: 165.115364102Da
- Monoisotopic Mass: 165.115364102Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.3Ų
- XLogP3: 2.3
Experimental Properties
- Color/Form: NA
- Density: 1.0±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: 286.8±28.0 °C at 760 mmHg
- Flash Point: Not available
3-methoxy-4-(propan-2-yl)aniline Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
-
Warning Statement:
P264 wash thoroughly after treatment
p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p313 get medical advice / care - Safety Instruction: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
3-methoxy-4-(propan-2-yl)aniline Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-117295-0.25g |
3-methoxy-4-(propan-2-yl)aniline |
865306-02-1 | 95% | 0.25g |
$623.0 | 2023-02-18 | |
Enamine | EN300-117295-5.0g |
3-methoxy-4-(propan-2-yl)aniline |
865306-02-1 | 95% | 5.0g |
$3645.0 | 2023-02-18 | |
Enamine | EN300-117295-0.05g |
3-methoxy-4-(propan-2-yl)aniline |
865306-02-1 | 95% | 0.05g |
$293.0 | 2023-02-18 | |
Enamine | EN300-117295-500mg |
3-methoxy-4-(propan-2-yl)aniline |
865306-02-1 | 95.0% | 500mg |
$980.0 | 2023-10-03 | |
Enamine | EN300-117295-50mg |
3-methoxy-4-(propan-2-yl)aniline |
865306-02-1 | 95.0% | 50mg |
$293.0 | 2023-10-03 | |
Aaron | AR01A36C-1g |
3-Methoxy-4-(propan-2-yl)aniline |
865306-02-1 | 95% | 1g |
$1752.00 | 2025-02-09 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1294650-100mg |
3-Methoxy-4-(propan-2-yl)aniline |
865306-02-1 | 95% | 100mg |
¥10220.00 | 2024-04-28 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1294650-250mg |
3-Methoxy-4-(propan-2-yl)aniline |
865306-02-1 | 95% | 250mg |
¥15693.00 | 2024-04-28 | |
Aaron | AR01A36C-100mg |
3-Methoxy-4-(propan-2-yl)aniline |
865306-02-1 | 95% | 100mg |
$626.00 | 2025-02-09 | |
1PlusChem | 1P01A2Y0-2.5g |
3-methoxy-4-(propan-2-yl)aniline |
865306-02-1 | 95% | 2.5g |
$3102.00 | 2025-03-04 |
3-methoxy-4-(propan-2-yl)aniline Related Literature
-
Sohyun Park,Hungu Kang,Hyo Jae Yoon J. Mater. Chem. A, 2019,7, 14419-14446
-
Zak E. Hughes,Tiffany R. Walsh J. Mater. Chem. B, 2015,3, 3211-3221
-
Jonathan Bould,Simon J. Teat,Mark Thornton-Pett,John D. Kennedy Chem. Commun., 2001, 1788-1789
-
Brian Murphy,Moza Aljabri,Aaleya Mohamed Ahmed,Gillian Murphy,Brian J. Hathaway,Mark E. Light,Thomas Geilbrich,Michael B. Hursthouse Dalton Trans., 2006, 357-367
-
Man Vir Singh,Sudesh Kumar,Moinuddin Sarker Sustainable Energy Fuels, 2018,2, 1057-1068
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